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Compound of Interest

Compound Name: Lanthanum citrate

Cat. No.: B1205565

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of
lanthanum citrate, a compound utilized in pharmaceutical research. Adherence to these
procedures is essential for ensuring laboratory safety, environmental protection, and regulatory
compliance. The information herein is intended to empower researchers, scientists, and drug
development professionals to manage this chemical waste responsibly, fostering a culture of
safety and sustainability.

l. Immediate Safety and Hazard Information

Lanthanum citrate is classified under the Globally Harmonized System (GHS) as a substance
that causes skin irritation (H315) and serious eye irritation (H319)[1]. Therefore, immediate and
appropriate personal protective equipment (PPE) is mandatory when handling this compound.

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: Laboratory coat.

In case of accidental exposure, follow these first-aid measures immediately:
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical advice.

Il. Lanthanum Citrate Disposal Procedure

The proper disposal of lanthanum citrate hinges on its classification as either a hazardous or
non-hazardous waste under the Resource Conservation and Recovery Act (RCRA), as
determined by the U.S. Environmental Protection Agency (EPA). Crucially, a definitive
classification for lanthanum citrate is not readily available. Therefore, laboratory personnel
must perform a hazardous waste determination.

Step 1: Hazardous Waste Determination

To ensure compliance, you must determine if the lanthanum citrate waste is a "listed" or

“characteristic" hazardous waste.

o Listed Wastes: Check the EPA's F, K, P, and U lists of hazardous wastes (40 CFR Part 261).
Lanthanum citrate is not explicitly found on these lists.

» Characteristic Wastes: The waste must be evaluated for the following characteristics:
o Ignitability (D001): Unlikely for lanthanum citrate.

o Corrosivity (D002): Test the pH of the waste if it is in a solution. A pH less than or equal to
2 or greater than or equal to 12.5 is considered corrosive.

o Reactivity (D003): Unlikely for lanthanum citrate.

o Toxicity (D004-D043): This is the most critical characteristic to evaluate. The Toxicity
Characteristic Leaching Procedure (TCLP) must be performed by a certified environmental
testing laboratory to determine if lanthanum can leach from the waste at concentrations at
or above the regulatory limit. While lanthanum is not currently a regulated metal under the
TCLP, some states may have their own specific regulations.
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It is the responsibility of the waste generator to make this determination. Consult with your
institution's Environmental Health and Safety (EHS) department for guidance and to arrange for
any necessary testing.

Step 2: Segregation and Storage

Pending classification, all lanthanum citrate waste must be segregated from other waste
streams and stored in a designated, well-labeled, and sealed container.

Waste Stream Container Type Labeling

] ) "Lanthanum Citrate Waste -
] . Tightly sealed, chemically N
Lanthanum Citrate (Solid) ) ) Awaiting Hazardous Waste
compatible container o
Determination”

) "Aqueous Lanthanum Citrate
) Tightly sealed, leak-proof -
Lanthanum Citrate (Aqueous) i Waste - Awaiting Hazardous
container o
Waste Determination"

"Waste Contaminated with
Contaminated Labware (e.qg., Separate sealed bag or Lanthanum Citrate - Awaiting
gloves, weighing boats) container Hazardous Waste

Determination”

Step 3: Disposal Pathway
The results of the hazardous waste determination will dictate the final disposal route.

Lanthanum Citrate Disposal Workflow

Scenario 1;: The waste is determined to he NON-HAZARDOUS.

If the lanthanum citrate waste does not meet any of the criteria for hazardous waste, it should
be managed as a non-hazardous pharmaceutical waste.

» Do not dispose of it down the drain or in the regular trash.

o Package the waste in a clearly labeled, sealed container.
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» Arrange for disposal through your institution's EHS department or a licensed pharmaceutical
waste contractor for incineration.

Scenario 2: The waste is determined to he HAZARDOUS.

If the waste is found to be a characteristic hazardous waste, it must be managed under strict
RCRA regulations.

o Package the waste in a designated hazardous waste container with a completed hazardous
waste label.

o Store the container in a designated satellite accumulation area.

o Arrange for pickup and disposal by your institution's EHS department or a licensed
hazardous waste disposal company.

lll. Environmental and Regulatory Considerations

Improper disposal of pharmaceutical waste can lead to the contamination of soil and water,
posing a risk to wildlife and potentially human health. The EPA regulates the disposal of
pharmaceutical waste under the RCRA. Furthermore, in 2019, the EPA enacted Subpart P,
which provides specific regulations for the management of hazardous waste pharmaceuticals
by healthcare facilities, including a ban on flushing these wastes down the sewer. While
research laboratories may not fall directly under the same regulations as healthcare facilities,
these rules represent best practices for environmental stewardship.

Some states may have more stringent regulations than the federal government. Always consult
with your local and state environmental agencies for specific requirements.

IV. Experimental Protocols

Hazardous Waste Determination Protocol (Conceptual Overview)
o Sample Collection: Collect a representative sample of the lanthanum citrate waste stream.
o Laboratory Analysis: Submit the sample to a certified environmental testing laboratory.

o Parameter Testing: Request analysis for:
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o pH (for corrosivity characteristic).

o Toxicity Characteristic Leaching Procedure (TCLP) for metals. While lanthanum is not a
specifically regulated TCLP metal, the analysis can provide data on the leachability of
other potential contaminants. Inquire with the lab about their capabilities for analyzing
lanthanum.

o Data Interpretation: Compare the analytical results to the RCRA characteristic waste
thresholds.

o Classification: Based on the results, classify the waste as hazardous or non-hazardous.
o Documentation: Maintain all testing records and classification documentation.

This guide provides a framework for the safe and compliant disposal of lanthanum citrate. The
critical first step is always to consult with your institution's Environmental Health and Safety
department. Their expertise is invaluable in navigating the complexities of waste management
and ensuring the protection of both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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